Cas no 1010104-30-9 (4-(4-Methylpiperazinocarbonyl)methylphenylboronic Acid Pinacol Ester)

• Product Name: 4-(4-Methylpiperazinocarbonyl)methylphenylboronic Acid Pinacol Ester
• CAS No: 1010104-30-9
• MF: C₁₉H₂₉BN₂O₃
• MW: 344.256165266037
• MDL: MFCD18783186
• CID: 1083226
• Update Time: 2025-06-27

4-(4-Methylpiperazinocarbonyl)methylphenylboronic Acid Pinacol Ester Chemical and Physical Properties

Names and Identifiers

• 1-(4-Methylpiperazin-1-yl)-2-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)ethanone
• 1-(4-methyl-1-piperazinyl)-2-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]Ethanone
• 1-(4-methylpiperazin-1-yl)-2-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]ethanone
• 1-(4-methylpiperazin-1-yl)-2-[4-(3,3,4,4-tetramethylborolan-1-yl)phenyl]ethanone
• 4-(4-Methylpiperazinocarbonyl)Methylphenylboronic acid, pinacol ester
• A-3234
• 1-(4-methyl-1-piperazinyl)-2-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-Ethanone
• 4-(4-Methylpiperazinocarbonyl)methylphenylboronic Acid Pinacol Ester

• MDL： MFCD18783186
• Inchi： 1S/C19H29BN2O3/c1-18(2)19(3,4)25-20(24-18)16-8-6-15(7-9-16)14-17(23)22-12-10-21(5)11-13-22/h6-9H,10-14H2,1-5H3
• InChI Key： CDLWYEGACFMAKG-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC(=CC=2)CC(N2CCN(C)CC2)=O)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 344.22700

Experimental Properties

• PSA: 42.01000
• LogP: 1.17810

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides

Additional information on 4-(4-Methylpiperazinocarbonyl)methylphenylboronic Acid Pinacol Ester

Comprehensive Overview of 4-(4-Methylpiperazinocarbonyl)methylphenylboronic Acid Pinacol Ester (CAS No. 1010104-30-9)

4-(4-Methylpiperazinocarbonyl)methylphenylboronic Acid Pinacol Ester (CAS No. 1010104-30-9) is a highly specialized boronic acid derivative widely utilized in pharmaceutical research and organic synthesis. This compound belongs to the class of pinacol boronic esters, which are pivotal intermediates in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern medicinal chemistry. Its unique structure, featuring a 4-methylpiperazine moiety, enhances solubility and reactivity, making it a valuable tool for drug discovery and material science applications.

The growing interest in boronic acid-based compounds stems from their versatility in targeting enzyme inhibitors and bioconjugation. Researchers frequently search for "boronic ester applications" or "4-methylpiperazine derivatives in drug design," reflecting the compound's relevance in developing kinase inhibitors and proteasome-targeting therapies. Recent studies highlight its potential in cancer treatment, particularly in modulating cell signaling pathways, aligning with the surge in demand for precision medicine solutions.

From a synthetic perspective, CAS No. 1010104-30-9 exhibits excellent stability under ambient conditions, a critical factor for high-throughput screening workflows. Its pinacol ester group ensures compatibility with diverse reaction conditions, addressing common queries like "how to handle air-sensitive boronic esters" or "best practices for Suzuki coupling." These attributes underscore its utility in parallel synthesis and combinatorial chemistry, where reproducibility and yield optimization are paramount.

Environmental and safety considerations are increasingly prominent in user searches, such as "green chemistry alternatives for boronic acids." While 4-(4-Methylpiperazinocarbonyl)methylphenylboronic Acid Pinacol Ester is not classified as hazardous, its handling requires standard laboratory precautions. Innovations in catalytic recycling and solvent-free reactions further enhance its sustainability profile, resonating with the pharmaceutical industry's shift toward eco-friendly synthesis.

In summary, CAS No. 1010104-30-9 represents a convergence of structural ingenuity and practical applicability. Its role in advancing targeted therapeutics and catalytic methodologies positions it at the forefront of contemporary chemical research, answering pressing questions about molecular diversity and reaction efficiency in academic and industrial settings alike.